Cas no 1410505-06-4 (1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 1410505-06-4
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• CID: 4597417
• PubChem ID: 63278745
• Update Time: 2025-06-08

1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)methyl]-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C13H12ClN5/c1-15-12-11-6-18-19(13(11)17-8-16-12)7-9-3-2-4-10(14)5-9/h2-6,8H,7H2,1H3,(H,15,16,17)
• InChI Key： IOKNLRCEKPFKIE-UHFFFAOYSA-N
• SMILES： C1N=C(NC)C2C=NN(CC3=CC=CC(Cl)=C3)C=2N=1

Additional information on 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1410505-06-4)

1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with the CAS number 1410505-06-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 3-chlorophenyl group and a methylamine moiety in its structure makes it a promising candidate for further exploration in drug discovery.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-d]pyrimidine scaffolds due to their structural similarity to purine bases, which are essential components of DNA and RNA. This similarity allows such compounds to interact with various enzymes and receptors, making them valuable in the development of kinase inhibitors and other targeted therapies. Researchers are particularly intrigued by the potential of 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine to modulate specific biochemical pathways, which could lead to breakthroughs in treating complex diseases.

The synthesis and characterization of CAS 1410505-06-4 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are commonly employed to ensure the compound's purity and structural integrity. These rigorous quality control measures are critical for its application in preclinical studies and further research.

One of the most frequently searched questions regarding this compound is its potential role in cancer research. Given the increasing global focus on oncology, many researchers are investigating whether 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine exhibits antiproliferative effects against specific cancer cell lines. Preliminary studies suggest that its mechanism of action may involve the inhibition of key signaling pathways, but further validation is required to confirm these findings.

Another area of interest is the compound's potential application in neurodegenerative diseases. With the rise in conditions like Alzheimer's and Parkinson's, scientists are exploring novel compounds that can target pathological proteins or oxidative stress pathways. The unique structure of CAS 1410505-06-4 makes it a candidate for such investigations, though extensive clinical trials would be necessary to determine its efficacy and safety.

From an industrial perspective, the demand for high-purity pyrazolo[3,4-d]pyrimidine derivatives like 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is on the rise. Pharmaceutical companies and research institutions are actively seeking reliable suppliers who can provide these compounds with consistent quality and detailed analytical data. This trend aligns with the broader shift toward personalized medicine and targeted drug development.

In summary, 1-(3-chlorophenyl)methyl-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 1410505-06-4) represents a fascinating area of study in modern medicinal chemistry. Its potential applications in cancer therapy, neurodegenerative disease research, and other fields highlight the importance of continued exploration. As scientific advancements progress, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.